Cas no 638-56-2 (Bis2-(2-chloroethoxy)ethyl Ether)

• Product Name: Bis2-(2-chloroethoxy)ethyl Ether
• CAS No: 638-56-2
• MF: C₈H₁₆Cl₂O₃
• MW: 231.116841316223
• MDL: MFCD00054473
• CID: 505592
• PubChem ID: 61187
• Update Time: 2025-05-22

Bis2-(2-chloroethoxy)ethyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-(2-(2-(2-chloroethoxy)ethoxy)ethoxy)ethane
• Diethylene Glycol Bis(2-chloroethyl) Ether
• 1-(2-chloroethoxy)-2-[2-(2-chloroethoxy)ethoxy]ethane
• 1-Chloro-2-(2-(2-(2-chloroethoxy)-ethoxy)ethoxy)ethane
• Bis[2-(2-chloroethoxy)ethyl]ether
• NSC 39639
• Tetraethylene glycol dichloride
• beta,beta'-Di(beta-chloroethoxy)diethyl ether
• Tetraglycol dichloride
• 1,11-Dichloro-3,6,9-trioxaundecane
• Bis[2-(2-chloroethoxy)ethyl] ether
• Bis(2-(2-chloroethoxy)ethyl) ether
• 1,1'-Dichloro-3,6,9-trioxaundecane
• 1,1'-Oxybis(2-(2-chloroethoxy)ethane)
• Ether, bis(2-(2-chloroethoxy)ethyl)
• 17TO8M44MD
• Ethane, 1,1'-oxybis[2-(2-chloroethoxy)-
• ZCFRYTWBXNQVOW-UHFFFAOYSA-N
• Ether, b
• Bis2-(2-chloroethoxy)ethyl Ether

• MDL： MFCD00054473
• Inchi： 1S/C8H16Cl2O3/c9-1-3-11-5-7-13-8-6-12-4-2-10/h1-8H2
• InChI Key： ZCFRYTWBXNQVOW-UHFFFAOYSA-N
• SMILES： ClCCOCCOCCOCCCl
• BRN： 1071710

Computed Properties

• Exact Mass: 230.04800
• Monoisotopic Mass: 230.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 83.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Not determined.
• Density: 1.18 g/mL at 20 °C(lit.)
• Boiling Point: 161-165 ºC (7 Torr)
• Flash Point: 108.7±23.3 ºC,
• Refractive Index: n20/D 1.464
• Solubility: Slightly soluble (30 g/l) (25 º C),
• PSA: 27.69000
• LogP: 1.51380
• Solubility: Not determined.

Bis2-(2-chloroethoxy)ethyl Ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H312
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P312+P362+P364-P405-P501
• Hazardous Material transportation number：UN 2810 6
• WGK Germany：3
• Hazard Category Code： 21-25
• Safety Instruction： 36/37/39-45
• RTECS：KN0525000
• Hazardous Material Identification：
• Risk Phrases：R21
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Bis2-(2-chloroethoxy)ethyl Ether

Comprehensive Overview of Bis2-(2-chloroethoxy)ethyl Ether (CAS No. 638-56-2): Properties, Applications, and Industry Insights

Bis2-(2-chloroethoxy)ethyl Ether (CAS No. 638-56-2), also known as BCEE, is a specialized organic compound with a unique molecular structure. This colorless to pale yellow liquid belongs to the family of chloroalkyl ethers, characterized by its ether linkages and chloroethoxy functional groups. Its chemical formula is C₈H₁₆Cl₂O₃, and it exhibits a molecular weight of 231.12 g/mol. The compound's boiling point ranges between 285-290°C, with a density of approximately 1.18 g/cm³ at 20°C, making it heavier than water.

In recent years, Bis2-(2-chloroethoxy)ethyl Ether has gained attention in industrial applications due to its role as a high-boiling solvent and chemical intermediate. Researchers and manufacturers frequently search for "BCEE solubility data" or "638-56-2 technical specifications" when evaluating its compatibility with various polymers and resins. The compound's stability under high-temperature conditions makes it particularly valuable in specialty coatings and adhesive formulations, where thermal resistance is critical.

The synthesis of CAS 638-56-2 typically involves the reaction of ethylene glycol with 2-chloroethanol under controlled conditions, followed by purification processes to achieve high purity grades (>98%). Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for quality verification. Environmental considerations have led to increased searches for "BCEE biodegradation studies" and "638-56-2 environmental impact," reflecting growing industry focus on sustainable chemistry practices.

From a commercial perspective, Bis2-(2-chloroethoxy)ethyl Ether finds applications in electronic materials manufacturing, particularly as a processing aid in printed circuit board production. Its dielectric properties and compatibility with epoxy systems make it valuable for encapsulation materials in semiconductor packaging. Recent patent literature reveals innovative uses in flexible electronics and energy storage devices, aligning with current market trends toward miniaturization and improved device performance.

Safety data for BCEE indicates proper handling requires standard organic chemical precautions, with particular attention to ventilation requirements and personal protective equipment (PPE). The compound's material safety data sheet (MSDS) provides essential information about storage conditions (typically under nitrogen atmosphere) and compatibility with common construction materials like stainless steel and PTFE. Industry professionals often search for "638-56-2 handling guidelines" or "BCEE storage recommendations" to ensure workplace safety compliance.

Emerging research directions for CAS 638-56-2 include investigations into its potential as a phase transfer catalyst in organic synthesis and as a modifier for polymer properties. The compound's ability to influence cross-linking density in thermoset resins has attracted attention from materials scientists working on high-performance composites. These applications correspond with current industry demands for advanced materials in aerospace, automotive, and renewable energy sectors.

Market analysis shows steady demand for Bis2-(2-chloroethoxy)ethyl Ether, particularly in Asia-Pacific regions where electronics manufacturing continues to expand. Suppliers typically offer technical and purified grades, with pricing influenced by raw material costs and production scale. Quality certifications such as ISO 9001 compliance and batch-to-batch consistency are key purchasing considerations for industrial buyers searching for "reliable 638-56-2 suppliers" or "BCEE bulk pricing."

Future developments surrounding CAS 638-56-2 may focus on green chemistry approaches to its synthesis and application. Researchers are exploring alternative synthetic pathways with reduced environmental impact, responding to increasing regulatory pressures and sustainability initiatives. The compound's potential in next-generation battery technologies and smart materials represents an exciting frontier for applied research, connecting with current interests in energy storage innovation.

From an analytical perspective, advanced characterization techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are being employed to study BCEE purity profiles and degradation products. These methods address quality control challenges in sensitive applications such as pharmaceutical intermediates and medical device coatings, where trace impurities must be carefully monitored.

In conclusion, Bis2-(2-chloroethoxy)ethyl Ether (CAS No. 638-56-2) represents a versatile chemical with growing importance across multiple industries. Its unique combination of physicochemical properties, application flexibility, and potential for technological innovation ensures continued relevance in advanced material development. As research uncovers new applications and improved handling methods, this compound is poised to maintain its position as a valuable tool in modern chemical processing and materials science.